Cas no 1443307-46-7 ((2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol)

• Product Name: (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol
• CAS No: 1443307-46-7
• MF: C₁₃H₉BrClFO
• MW: 315.565365552902
• CID: 5690254
• PubChem ID: 91657701
• Update Time: 2025-11-02

(2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1443307-46-7
• (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol
• 2-Bromo-3'-chloro-4'-fluorobenzhydrol
• (2-bromophenyl)-(3-chloro-4-fluorophenyl)methanol
• α-(2-Bromophenyl)-3-chloro-4-fluorobenzenemethanol

• MDL： MFCD12964377
• Inchi： 1S/C13H9BrClFO/c14-10-4-2-1-3-9(10)13(17)8-5-6-12(16)11(15)7-8/h1-7,13,17H
• InChI Key： FTNFVXFEZPZFHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC(=C(C=1)Cl)F)O

Computed Properties

• Exact Mass: 313.95093g/mol
• Monoisotopic Mass: 313.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol

Comprehensive Guide to (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol (CAS No. 1443307-46-7)

(2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol (CAS No. 1443307-46-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenyl and chloro-fluorophenyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines halogenated aromatic rings, makes it particularly valuable for applications in drug discovery and material science.

The growing interest in halogenated aromatic compounds like (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol is driven by their role in modern medicinal chemistry. Researchers are increasingly exploring such compounds for their potential in developing targeted therapies and small-molecule inhibitors. With the rise of AI-driven drug discovery and computational chemistry, the demand for high-purity intermediates like this compound has surged, aligning with trends in precision medicine and green chemistry.

One of the key advantages of CAS 1443307-46-7 is its adaptability in cross-coupling reactions, a hotspot in synthetic organic chemistry. The presence of both bromine and chloro-fluorine groups enables selective functionalization, making it a preferred choice for constructing complex molecular architectures. This property is particularly relevant given the current focus on sustainable synthesis and atom-economical processes in the chemical industry.

In the pharmaceutical sector, (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol is frequently employed as a building block for kinase inhibitors and GPCR modulators. These applications tie into trending topics such as cancer research and neurodegenerative disease treatment, where halogenated compounds often exhibit enhanced binding affinity and metabolic stability. The compound's structural features also make it a candidate for PET tracer development, a cutting-edge area in diagnostic imaging.

From a commercial perspective, the market for halogenated pharmaceutical intermediates like 1443307-46-7 is expanding rapidly. Industry reports highlight a compound annual growth rate (CAGR) of 6-8% for similar specialty chemicals, driven by increased R&D investments in biopharmaceuticals and agrochemicals. Suppliers are focusing on high-purity synthesis and custom manufacturing to meet diverse research needs, reflecting broader shifts toward personalized chemical solutions.

Quality control is paramount for CAS 1443307-46-7, with analytical techniques such as HPLC, GC-MS, and NMR spectroscopy being standard for verification. These methods ensure compliance with stringent pharmaceutical-grade standards, addressing the industry's emphasis on reproducibility and safety. The compound's stability profile and storage requirements (typically under inert atmosphere) are frequently searched topics among laboratory professionals.

Environmental considerations surrounding halogenated compounds have also shaped research into (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol. Recent studies explore its biodegradation pathways and eco-friendly alternatives for industrial-scale production, resonating with global initiatives like green chemistry principles and REACH regulations. This dual focus on functionality and sustainability positions the compound favorably in evolving regulatory landscapes.

For synthetic chemists, the crystallization behavior and solubility parameters of 1443307-46-7 are critical data points, often searched alongside reaction optimization protocols. The compound's physicochemical properties (e.g., melting point, logP) make it suitable for high-throughput screening platforms, a growing trend in automated chemical synthesis.

Looking ahead, (2-Bromophenyl)(3-chloro-4-fluorophenyl)methanol is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its structural motifs align with current demands for three-dimensional molecular complexity in drug candidates—a key metric in modern fragment-based drug discovery programs.

In summary, CAS 1443307-46-7 represents a chemically sophisticated and commercially relevant intermediate at the intersection of multiple scientific disciplines. Its utility spans from traditional applications in heterocyclic chemistry to frontier areas like chemical biology, making it a compound of enduring interest to researchers navigating the evolving landscape of small-molecule therapeutics and functional materials.